Cas no 6134-68-5 (N-benzyl-2-[(4'-methylbiphenyl-4-yl)oxy]acetamide)

• Product Name: N-benzyl-2-[(4'-methylbiphenyl-4-yl)oxy]acetamide
• CAS No: 6134-68-5
• MF: C₂₂H₂₁NO₂
• MW: 331.407645940781
• CID: 1626974
• PubChem ID: 720144
• Update Time: 2025-04-21

N-benzyl-2-[(4'-methylbiphenyl-4-yl)oxy]acetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-[(4'-methylbiphenyl-4-yl)oxy]acetamide
• acetamide, 2-[(4'-methyl[1,1'-biphenyl]-4-yl)oxy]-N-(phenylmethyl)-
• N-benzyl-2-[(4'-methyl-4-biphenylyl)oxy]acetamide
• 6134-68-5
• STL478844
• AKOS002264471
• Oprea1_790317
• CBMicro_030488
• BIM-0030536.P001
• DTXSID00976857
• N-Benzyl-2-[(4'-methyl[1,1'-biphenyl]-4-yl)oxy]ethanimidic acid
• N-benzyl-2-[4-(4-methylphenyl)phenoxy]acetamide

• Inchi： 1S/C22H21NO2/c1-17-7-9-19(10-8-17)20-11-13-21(14-12-20)25-16-22(24)23-15-18-5-3-2-4-6-18/h2-14H,15-16H2,1H3,(H,23,24)
• InChI Key： JGPMTGXWZTTZRX-UHFFFAOYSA-N
• SMILES： O(CC(NCC1C=CC=CC=1)=O)C1C=CC(=CC=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 331.15733
• Monoisotopic Mass: 331.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.124
• Boiling Point: 573.9°C at 760 mmHg
• Flash Point: 300.9°C
• Refractive Index: 1.592
• PSA: 38.33